Cas no 112887-40-8 (4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester)

• Product Name: 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester
• CAS No: 112887-40-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 3621575
• PubChem ID: 19848597
• Update Time: 2025-07-21

4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester
• Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate
• JLXGHWHTUOCXQX-UHFFFAOYSA-N
• SCHEMBL7370648
• 2-(2-hydroxyethyl)-4-benzyloxycarbonylmorpholine
• DB-118982
• EN300-7017987
• 112887-40-8

• Inchi： 1S/C14H19NO4/c16-8-6-13-10-15(7-9-18-13)14(17)19-11-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： JLXGHWHTUOCXQX-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCOC(CCO)C1

Computed Properties

• Exact Mass: 265.13140809Da
• Monoisotopic Mass: 265.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Additional information on 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester

Introduction to 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester and Its Significance in Modern Chemical Research

4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester, with the CAS number 112887-40-8, represents a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular biology. The presence of both morpholine and phenylmethyl ester functional groups makes it a versatile intermediate in synthetic chemistry, enabling a wide range of modifications and applications.

The morpholine moiety is a key feature of this compound, contributing to its solubility and stability in various biochemical environments. Morpholine derivatives are widely recognized for their role in enhancing the bioavailability of pharmaceuticals, making them valuable in drug formulation. In contrast, the phenylmethyl ester group introduces a hydrophobic component, which can influence the compound's interactions with biological targets. This balance between hydrophilic and hydrophobic properties makes it an attractive candidate for designing molecules with tailored pharmacokinetic profiles.

Recent advancements in chemical biology have highlighted the importance of such hybrid compounds in modulating biological pathways. For instance, studies have shown that derivatives of 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester can serve as scaffolds for developing novel inhibitors targeting enzymes involved in inflammatory responses. The hydroxyethyl side chain further enhances the compound's ability to interact with specific amino acid residues in protein targets, thereby increasing its binding affinity.

In the realm of drug discovery, the compound's structural features make it a promising candidate for further derivatization. Researchers have been exploring its potential as a precursor for synthesizing small-molecule drugs that exhibit improved efficacy and reduced side effects. The phenylmethyl ester group can be readily modified through various chemical reactions, such as hydrolysis or transesterification, allowing for the creation of diverse analogs with distinct pharmacological properties.

The CAS number 112887-40-8 serves as a unique identifier for this compound, facilitating its recognition and utilization in scientific literature and industrial applications. Its precise nomenclature ensures that researchers across different disciplines can accurately reference and utilize this molecule in their studies. This level of specificity is crucial in fields where precision is paramount, such as pharmaceutical research and development.

One of the most compelling aspects of 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester is its potential role in addressing unmet medical needs. Ongoing research is exploring its efficacy in treating conditions characterized by abnormal enzyme activity or impaired cellular communication. By leveraging its structural versatility, scientists aim to develop novel therapeutic agents that can selectively target disease-causing pathways without affecting healthy cells.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as morpholine derivatives and phenylmethyl halides. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other advanced methodologies to form the desired product. Such synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the broader capabilities of contemporary chemical synthesis techniques.

In conclusion, 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, phenylmethyl ester (CAS no. 112887-40-8) stands as a testament to the innovative spirit of chemical research. Its unique structural features and potential applications make it a valuable asset in pharmaceutical development and biochemical studies. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly significant role in advancing our understanding of biological systems and developing next-generation therapeutics.